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CAS No.: 8022-63-7

Cat. No.: B1233783

Get Quote

Introduction

Ringer's lactate solution is a crystalloid fluid commonly used for intravenous resuscitation to

restore fluid and electrolyte balance.[1][2] Its composition includes sodium, chloride, potassium,

calcium, and sodium lactate in water, resulting in an isotonic solution with a pH of

approximately 6.5 and an osmolarity of about 273 mOsm/L.[1] While essential in clinical

practice, Ringer's lactate is not a complete cell culture medium; it lacks the amino acids,

vitamins, glucose, and growth factors necessary for the sustained, long-term proliferation of cell

lines.

These notes summarize the known and extrapolated long-term effects of Ringer's lactate or its

key components on cultured cells, intended for researchers considering its use as a base for

specialized media, a short-term stressor, or a component in experimental models. The primary

long-term cellular effects are driven by its lactate content, its ionic composition, and its

physicochemical properties like pH and buffering capacity.
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The most significant long-term effect of Ringer's lactate on cultured cells is mediated by its

primary organic component, lactate. Far from being a mere metabolic waste product, lactate is

now understood to be a critical metabolic fuel and a signaling molecule (lactormone) that can

reprogram cellular metabolism.[3][4][5]

Lactate as a Fuel Source: Many cell types, particularly cancer cells, can take up extracellular

lactate via monocarboxylate transporters (MCTs) and convert it to pyruvate, which then

enters the tricarboxylic acid (TCA) cycle to fuel mitochondrial respiration and ATP production.

[3][5] This allows cells to thrive even in low-glucose conditions when lactate is available.[3]

Induction of Proliferation: Chronic exposure to lactate can directly stimulate cell proliferation.

In a study on neural precursor cells, continuous 5-day exposure to lactic acid resulted in a

dose-dependent increase in total DNA content, indicating enhanced cell proliferation.[6]

Tumor Microenvironment: In the context of cancer, lactate contributes to a microenvironment

that promotes tumor progression by enhancing cell migration, invasion, and angiogenesis.[4]

[5][7] It can also induce drug resistance in some cancer cell lines.[5]

Quantitative Data on Lactate-Induced Proliferation

The following table summarizes the effect of chronic lactic acid exposure on the proliferation of

neural precursor cells, as measured by total DNA content.[6]

Lactic Acid Concentration
% Increase in Total DNA Content (vs.
Control)

0.005 mg/mL Statistically Significant Increase

0.5 mg/mL Maximum Observed Increase

Table 1: Effect of 5-day lactic acid exposure on

neural precursor cell proliferation. Data

synthesized from findings reported in the

literature.[6]
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Lactate and the specific formulation of Ringer's solution can modulate intracellular signaling

pathways and alter gene expression.

Angiogenesis and Migration: Lactate has been shown to stimulate the production of Vascular

Endothelial Growth Factor (VEGF) and IL-8, key factors in angiogenesis (the formation of

new blood vessels).[7] It can also enhance tumor cell motility and migration through

pathways like TGF-β2.[7]

Gene Expression in Immune Cells: Standard Ringer's lactate solution contains a racemic

mixture of D- and L-lactate. This mixture has been shown to affect leukocyte gene

expression differently than solutions containing only the biologically prevalent L-lactate form.

[8][9] In human neutrophils, racemic Ringer's lactate increased the production of reactive

oxygen species and altered the expression of genes involved in inflammation, apoptosis, and

cell migration.[8][9]

Immunosuppression: A lactate-rich environment, similar to that which would be created by

high concentrations of Ringer's lactate, can suppress the function of cytotoxic T-cells and

NK cells while promoting regulatory T-cells (Tregs), contributing to an immunosuppressive

phenotype often seen in tumor microenvironments.[7][10]

3. Physicochemical Stress: pH and Ionic Balance

Ringer's lactate is a poorly buffered solution with a pH of ~6.5.[1] Standard cell culture media

are typically buffered with a bicarbonate-CO₂ system to maintain a physiological pH of 7.2-7.4.

Long-term exposure of cell lines to an unbuffered, acidic solution like Ringer's lactate can

induce significant cellular stress.

pH-Dependent Viability: The viability of cells is highly sensitive to extracellular pH. A study

using plasma-activated Ringer's lactate on HeLa cells demonstrated that the pH of the

solution itself had a profound impact on cell survival.[11] When the pH of the lactate solution

dropped below 5.7, fewer than 5% of the cells survived.[11] This highlights the critical

importance of pH maintenance in any long-term culture.

Quantitative Data on pH-Dependent Viability

The following table summarizes the effect of pH on the colony-forming ability of HeLa cells after

a 2-hour treatment.
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Treatment Condition (pH of Lactate
Solution)

Approximate Colony Formation (% of
Control)

pH 7.2 (Phosphate-buffered) 100%

pH 6.1 (Citrate-buffered) ~100%

pH 5.9 (Citrate-buffered) < 50%

pH 5.7 (Citrate-buffered) < 2%

Table 2: Effect of pH on HeLa cell colony

formation. Data synthesized from findings

reported in the literature.[11]

Protocols for Experimental Assessment
This section provides a generalized protocol for investigating the long-term effects of

supplementing a standard culture medium with Ringer's lactate.

Objective: To assess the long-term impact of Ringer's lactate supplementation on the viability,

proliferation, and metabolism of a cultured adherent cell line.

Materials:

Cell Line: A549 (human lung carcinoma) or other cell line of interest.

Base Medium: DMEM or RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) and

1% Penicillin-Streptomycin.

Ringer's Lactate Solution: Sterile, USP grade.

Reagents: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), Trypan Blue,

Dimethyl Sulfoxide (DMSO), Phosphate-Buffered Saline (PBS), Trypsin-EDTA.

Equipment: 96-well and 6-well culture plates, hemocytometer, spectrophotometer, humidified

incubator (37°C, 5% CO₂).

Experimental Workflow Diagram
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Phase 1: Preparation

Phase 2: Long-Term Culture (14 Days)

Phase 3: Endpoint Analysis

Start with healthy, sub-confluent
cell culture (e.g., A549)

Prepare Media:
1. Control Medium (CM)

2. Experimental Medium (EM):
    CM + 10% Ringer's Lactate

Seed cells into 6-well and 96-well plates

Treat cells with CM or EM

Incubate (37°C, 5% CO2)
Change medium every 48-72h

Perform Assays at specific time points
(e.g., Day 3, 7, 10, 14)

Viability (MTT Assay) Proliferation (Cell Counts) Morphology (Microscopy)

Click to download full resolution via product page

Caption: Experimental workflow for assessing long-term effects of Ringer's lactate.
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Procedure:

Cell Seeding:

Culture A549 cells to ~80% confluency in their standard base medium.

For viability assays, seed 5,000 cells per well in a 96-well plate.

For proliferation and morphology, seed 50,000 cells per well in a 6-well plate.

Allow cells to adhere for 24 hours.

Treatment Application:

After 24 hours, aspirate the seeding medium.

Add the appropriate medium to each well:

Control Group: Base Medium.

Experimental Group: Base Medium supplemented with 10% (v/v) Ringer's Lactate.

(Note: The percentage can be varied).

This is Day 0 of the experiment.

Long-Term Maintenance:

Incubate the plates under standard conditions (37°C, 5% CO₂).

Replace the entire volume of medium with fresh Control or Experimental medium every 48

to 72 hours for the duration of the experiment (e.g., 14 days).[12]

Endpoint Assays (Perform at designated time points, e.g., Day 3, 7, 14):

a. Cell Viability (MTT Assay):

Remove the culture medium from the 96-well plate.
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Add 100 µL of MTT solution (0.5 mg/mL in serum-free medium) to each well and

incubate for 3-4 hours.

Aspirate the MTT solution and add 100 µL of DMSO to dissolve the formazan crystals.

Measure the absorbance at 570 nm using a spectrophotometer. Express results as a

percentage of the control.

b. Cell Proliferation (Hemocytometer Counting):

Aspirate the medium from the 6-well plates and wash with PBS.

Trypsinize the cells and resuspend them in a known volume of medium.

Mix an aliquot of the cell suspension with Trypan Blue (1:1 ratio).

Count the number of viable (unstained) cells using a hemocytometer to determine the

cell density (cells/mL).

Signaling Pathway Visualization
The diagram below illustrates the central role of lactate, the key component of Ringer's
lactate, in modulating cancer cell metabolism and promoting pro-tumorigenic signaling.
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Caption: Lactate signaling pathway in a cancer cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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